HS Binding Affinity: pCXCL8-1aa Exhibits 2-Fold Higher Affinity for Heparan Sulfate Than Wild-Type CXCL8
pCXCL8-1aa binds the GAG heparan sulfate (HS) with a dissociation constant (Kd) of 65 nM in vitro, compared to wild-type CXCL8 which binds HS with a Kd of 128 nM under identical assay conditions [1]. This represents an approximately 2-fold higher GAG-binding affinity for the peptide inhibitor relative to its endogenous chemokine counterpart, enabling effective competition for endothelial HS binding sites.
| Evidence Dimension | Binding affinity for heparan sulfate (Kd) |
|---|---|
| Target Compound Data | Kd = 65 nM |
| Comparator Or Baseline | Wild-type CXCL8: Kd = 128 nM |
| Quantified Difference | ~2-fold higher affinity (65 nM vs. 128 nM) |
| Conditions | Isothermal fluorescence titration; 100 nM protein solutions equilibrated with HS oligosaccharide at 20°C; fluorescence emission spectra recorded at 500–600 nm upon excitation at 495 nm |
Why This Matters
Higher GAG-binding affinity is the core functional requirement for a competitive inhibitor of CXCL8–HS interactions; pCXCL8-1aa's 2-fold affinity advantage over the native ligand establishes its capability to displace CXCL8 from endothelial presentation sites, a property that cannot be assumed for other GAG-binding peptides without independently verified affinity data.
- [1] IUPHAR/BPS Guide to Pharmacology. pCXCL8-1aa Ligand Page (Ligand ID: 9938). Bioactivity comments: 'pCXCL8-1aa binds the GAG heparan sulphate (HS) with a Kd of 65 nM in vitro (compared to wild-type CXCL8 that has an HS Kd of 128 nM)', citing McNaughton EF et al. J Immunol. 2018. Accessed 2026. View Source
